![molecular formula C18H18N4O3S B6135773 4-isopropyl-1,5-dioxo-N-1,3-thiazol-2-yl-2,3,4,5-tetrahydropyrrolo[1,2-a]quinazoline-3a(1H)-carboxamide](/img/structure/B6135773.png)
4-isopropyl-1,5-dioxo-N-1,3-thiazol-2-yl-2,3,4,5-tetrahydropyrrolo[1,2-a]quinazoline-3a(1H)-carboxamide
Description
4-isopropyl-1,5-dioxo-N-1,3-thiazol-2-yl-2,3,4,5-tetrahydropyrrolo[1,2-a]quinazoline-3a(1H)-carboxamide is a useful research compound. Its molecular formula is C18H18N4O3S and its molecular weight is 370.4 g/mol. The purity is usually 95%.
The exact mass of the compound 4-isopropyl-1,5-dioxo-N-1,3-thiazol-2-yl-2,3,4,5-tetrahydropyrrolo[1,2-a]quinazoline-3a(1H)-carboxamide is 370.10996162 g/mol and the complexity rating of the compound is 628. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality 4-isopropyl-1,5-dioxo-N-1,3-thiazol-2-yl-2,3,4,5-tetrahydropyrrolo[1,2-a]quinazoline-3a(1H)-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-isopropyl-1,5-dioxo-N-1,3-thiazol-2-yl-2,3,4,5-tetrahydropyrrolo[1,2-a]quinazoline-3a(1H)-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Pharmaceutical Research
The core structure of the compound, which includes a pyrrolo[1,2-a]quinazoline moiety, is often associated with biological activity. This suggests its potential use in the development of new therapeutic agents. The presence of a 1,3-thiazol-2-yl group could imply utility in creating molecules with antimicrobial properties .
Material Science
Compounds with multiple heterocyclic rings, such as this one, can be used in material science for the development of organic semiconductors. Their rigid structures and potential for electron delocalization make them suitable for use in electronic devices .
Chemical Synthesis
The compound’s structure indicates that it could serve as an intermediate in the synthesis of more complex molecules. Its isopropyl and carboxamide groups offer sites for further chemical modifications, enabling the creation of a wide range of derivatives for various synthetic applications .
Biological Probes
Due to its unique structure, the compound could be used to design biological probes. These probes can bind to specific proteins or DNA sequences, allowing researchers to study biological processes and identify potential drug targets .
Agricultural Chemistry
The thiazole ring found in the compound is a common feature in many agricultural chemicals, including fungicides and herbicides. Research into the compound’s activity in plant systems could lead to the development of new agrochemicals .
Catalysis
Heterocyclic compounds are known to act as ligands in catalytic systems. This compound could potentially be used to develop new catalysts for organic reactions, improving efficiency and selectivity .
properties
IUPAC Name |
1,5-dioxo-4-propan-2-yl-N-(1,3-thiazol-2-yl)-2,3-dihydropyrrolo[1,2-a]quinazoline-3a-carboxamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H18N4O3S/c1-11(2)21-15(24)12-5-3-4-6-13(12)22-14(23)7-8-18(21,22)16(25)20-17-19-9-10-26-17/h3-6,9-11H,7-8H2,1-2H3,(H,19,20,25) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KZWKYXLDADOEHV-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)N1C(=O)C2=CC=CC=C2N3C1(CCC3=O)C(=O)NC4=NC=CS4 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H18N4O3S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
370.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1,5-dioxo-4-(propan-2-yl)-N-(1,3-thiazol-2-yl)-2,3,4,5-tetrahydropyrrolo[1,2-a]quinazoline-3a(1H)-carboxamide | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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